Cas no 647021-17-8 (2-Piperidinemethanol, 1-(1-oxobutyl)-, (2S)-)

2-Piperidinemethanol, 1-(1-oxobutyl)-, (2S)- structure
647021-17-8 structure
Product Name:2-Piperidinemethanol, 1-(1-oxobutyl)-, (2S)-
CAS No:647021-17-8
MF:C10H19NO2
MW:185.26336312294
CID:418301
PubChem ID:11286881
Update Time:2025-04-19

2-Piperidinemethanol, 1-(1-oxobutyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Piperidinemethanol, 1-(1-oxobutyl)-, (2S)-
    • 1-[(2S)-2-(hydroxymethyl)piperidin-1-yl]butan-1-one
    • DTXSID20461199
    • 647021-17-8
    • Inchi: 1S/C10H19NO2/c1-2-5-10(13)11-7-4-3-6-9(11)8-12/h9,12H,2-8H2,1H3/t9-/m0/s1
    • InChI Key: SFBAASMURQXSIO-VIFPVBQESA-N
    • SMILES: OC[C@@H]1CCCCN1C(CCC)=O

Computed Properties

  • Exact Mass: 185.14167
  • Monoisotopic Mass: 185.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.54
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